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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605 Get Quote

An In-depth Technical Guide to Barium Nitrate for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of barium nitrate, focusing on its

chemical and physical properties, applications, safety and handling protocols, and experimental

procedures relevant to scientific research and development.

Chemical Identification
Barium nitrate is an inorganic compound with the chemical formula Ba(NO₃)₂.[1] It is the

barium salt of nitric acid.[2]

CAS Number: 10022-31-8[1][3][4]

Synonyms: Barium nitrate has several synonyms used across different contexts and

languages. A logical grouping of these names is presented below.

Barium Nitrate

Barium dinitrate

Chemical Names

Barium(II) nitrate
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Nitric acid, barium salt
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Nitrobarite
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Nitrate de baryum (French)

International Names

Nitrato barico (Spanish)
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Dusicnan barnaty (Czech)
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Caption: Logical relationship of Barium Nitrate synonyms.

Physicochemical Properties
Barium nitrate is a white, crystalline solid at room temperature.[5] It is an odorless and highly

water-soluble compound.[2][6] A summary of its key physicochemical properties is provided in

the table below.

Property Value Reference

Molecular Formula Ba(NO₃)₂ [1][4]

Molecular Weight 261.34 g/mol [2][3][7][8]

Appearance
White, lustrous crystals or

crystalline powder
[2][8][9]

Odor Odorless [2][6][9][10][11]

Density 3.24 g/cm³ [2][9]

Melting Point 592 °C (decomposes) [8][9]

Solubility in Water 10.5 g/100mL at 25 °C [9]

pH
5.0 - 8.0 (5% aqueous

solution)
[12][13]

Applications in Research and Industry
While direct applications in drug development are not prominent, barium nitrate is utilized in

various scientific and industrial fields that may be relevant to researchers.

Chemical Synthesis: It serves as a precursor for the synthesis of other barium compounds,

such as barium oxide, barium carbonate, and barium sulfate.[1][14] It can also be used as an

oxidizing agent in certain chemical reactions.[5]

Materials Science: Barium nitrate is used in the manufacturing of specialty glass and

ceramics. In glass production, it acts as a fining agent to remove bubbles and improve

transparency.[1][5][15] In ceramics, it is used in the preparation of glazes.[1][5][15]
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Electronics: It finds application in the electronics industry for the manufacturing of electronic

ceramics and piezoelectric materials due to its high purity and stable chemical properties.

[15]

Pyrotechnics: It is a key component in pyrotechnics, where it functions as an oxidizer and

produces a vibrant green flame.[5][9][10][14]

Analytical Chemistry: Barium nitrate is used as a reagent in analytical chemistry for the

detection of certain ions.[15]

Safety and Handling
Barium nitrate is a hazardous substance and must be handled with appropriate safety

precautions. It is toxic if ingested or inhaled and can cause serious eye irritation.[7][16] As a

strong oxidizer, it may intensify fires and can ignite combustible materials.[17][18][19]

Hazard Identification
Hazard GHS Classification Precautionary Statements

Oxidizing Solid Category 2
H272: May intensify fire;

oxidiser.[7][17]

Acute Toxicity (Oral) Category 3
H301: Toxic if swallowed.[7]

[17]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled.[7][17]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation.[7][17]

Handling and Storage Workflow
Proper handling and storage are crucial to minimize risks associated with barium nitrate. The

following diagram outlines a standard workflow for its safe management in a laboratory setting.
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Caption: Workflow for safe handling and storage of Barium Nitrate.

Personal Protective Equipment (PPE)
When handling barium nitrate, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[3][6][12]

Skin Protection: Impervious protective clothing, including gloves (nitrile or natural rubber), lab

coat, apron, or coveralls.[6][16][18]

Respiratory Protection: For operations generating dust, a NIOSH/MSHA approved respirator

with P100 filters should be used.[12][18]
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Experimental Protocols
Preparation of Barium Nitrate from Barium Carbonate
This protocol describes a common laboratory method for synthesizing barium nitrate through

the neutralization of nitric acid with barium carbonate.

Materials:

Barium Carbonate (BaCO₃)

Concentrated Nitric Acid (HNO₃)

Distilled Water

Beakers

Stirring Rod

Hot Plate

Filter Paper and Funnel

pH indicator paper

Procedure:

Reaction Setup: In a well-ventilated fume hood, place a measured amount of barium

carbonate into a large beaker.

Acid Addition: Slowly and carefully add a stoichiometric amount of nitric acid to the barium

carbonate while stirring continuously. The reaction will produce carbon dioxide gas, causing

effervescence. Add the acid in small portions to control the reaction rate. Reaction: BaCO₃ +

2HNO₃ → Ba(NO₃)₂ + H₂O + CO₂[20]

Neutralization: Continue adding nitric acid until all the barium carbonate has reacted and the

effervescence ceases. Check the pH of the solution to ensure it is neutral or slightly acidic.
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Heating and Filtration: Gently heat the solution to ensure the reaction is complete and to

dissolve the barium nitrate fully. If any unreacted solids remain, filter the hot solution.

Crystallization: Allow the filtered solution to cool slowly to room temperature. Barium nitrate
crystals will precipitate out of the solution. The cooling process can be further slowed by

placing the beaker in an insulated container.

Isolation and Drying: Collect the crystals by filtration and wash them with a small amount of

cold distilled water to remove any residual acid. Dry the crystals in an oven at a low

temperature or in a desiccator.

Experimental Workflow: Synthesis of Barium Nitrate
The following diagram illustrates the workflow for the synthesis of barium nitrate as described

in the protocol above.
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Start: Barium Carbonate & Nitric Acid

1. Slow addition of HNO₃ to BaCO₃ with stirring

2. Control effervescence (CO₂ release)

3. Heat solution to ensure complete reaction

4. Filter hot solution to remove impurities

5. Cool filtrate to induce crystallization

6. Isolate crystals by filtration

7. Wash crystals with cold distilled water

End: Dry pure Barium Nitrate crystals

Click to download full resolution via product page

Caption: Experimental workflow for Barium Nitrate synthesis.
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Disposal Considerations
Barium nitrate waste is considered hazardous and must be disposed of according to local,

state, and federal regulations.[16] It should not be discharged into drains or the environment.

[17] Disposal should be handled by a licensed waste disposal company.[16]

This guide is intended for informational purposes for trained professionals. Always consult the

Safety Data Sheet (SDS) before handling any chemical and adhere to all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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